Cas no 20024-91-3 (benzene, 1-ethyl-3-propyl-)

• Product Name: benzene, 1-ethyl-3-propyl-
• CAS No: 20024-91-3
• MF: C₁₁H₁₆
• MW: 148.244743347168
• CID: 864860
• PubChem ID: 177104
• Update Time: 2025-04-19

benzene, 1-ethyl-3-propyl- Chemical and Physical Properties

Names and Identifiers

• benzene, 1-ethyl-3-propyl-
• 1-ethyl-3-propylbenzene
• 1-Ethyl-3-n-propylbenzene

• Inchi： 1S/C11H16/c1-3-6-11-8-5-7-10(4-2)9-11/h5,7-9H,3-4,6H2,1-2H3
• InChI Key： QCYGXOCMWHSXSU-UHFFFAOYSA-N
• SMILES： C(CC)C1C=CC=C(CC)C=1

Computed Properties

• Exact Mass: 148.12528
• Monoisotopic Mass: 148.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 96.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.863
• Boiling Point: 203.2°C at 760 mmHg
• Flash Point: 69.6°C
• Refractive Index: 1.494
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes